Cas no 26533-38-0 (6-methyl-3-(prop-1-en-2-yl)hept-5-en-2-one)

• Product Name: 6-methyl-3-(prop-1-en-2-yl)hept-5-en-2-one
• CAS No: 26533-38-0
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 1427713
• PubChem ID: 13244982
• Update Time: 2025-04-20

6-methyl-3-(prop-1-en-2-yl)hept-5-en-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(prop-1-en-2-yl)hept-5-en-2-one
• 5-hepten-2-one, 6-methyl-3-(1-methylethenyl)-
• SCHEMBL11475484
• 6-methyl-3-isopropenylhept-5-en-2-one
• 26533-38-0
• DTXSID801262918
• 6-Methyl-3-(1-methylethenyl)-5-hepten-2-one

• Inchi： 1S/C11H18O/c1-8(2)6-7-11(9(3)4)10(5)12/h6,11H,3,7H2,1-2,4-5H3
• InChI Key： KGXRMGREKQQQPZ-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(=C)C)C/C=C(\C)/C

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07